(1R,5S)-3-methylene-N-(thiophen-2-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide

• IUPAC Name: 3-methylidene-N-thiophen-2-yl-8-azabicyclo[3.2.1]octane-8-carboxamide
• InChI: InChI=1S/C13H16N2OS/c1-9-7-10-4-5-11(8-9)15(10)13(16)14-12-3-2-6-17-12/h2-3,6,10-11H,1,4-5,7-8H2,(H,14,16)
• InChI Key: NYNNHWJEPFWUPU-UHFFFAOYSA-N
• Canonical SMILES: C=C1CC2CCC(C1)N2C(=O)NC3=CC=CS3
• Molecular Formula: C13H16N2OS
• Molecular Weight: 248.35 g/mol

Description

(1R,5S)-3-methylene-N-(thiophen-2-yl)-8-azabicyclo[3.2.1]octane-8-carboxamide is a chemical compound that belongs to the class of bicyclic compounds. It is a potential candidate for drug development due to its unique structure and pharmacological properties.2.1]octane-8-carboxamide.

Scientific Research Applications

Synthesis of Potential Brain Imaging Metabolites

Researchers have synthesized potential hydroxy metabolites of brain imaging agents, including variants of the azabicyclo[3.2.1]octane structure, indicating its utility in developing compounds for neurological studies. The synthesis pathway involved nitration, reduction, and modified Sandmeyer reaction steps, showcasing the compound's versatility in creating imaging agents (Andersen, Wang, Thompson, & Neumeyer, 1997).

Development of New Molecular Scaffolds

The compound has been utilized in the synthesis of new molecular scaffolds, such as the creation of N-Fmoc-protected dipeptide isosters. This process, starting from tartaric acid and O-benzyl-L-serine, yielded novel, conformationally constrained α-amino acids, demonstrating the compound's role in advancing peptidomimetic synthesis. Such scaffolds can have wide applications in designing new therapeutic agents or in the study of protein-protein interactions (Cini, Machetti, Menchi, Occhiato, & Guarna, 2002).

Structural and Conformational Characterization

Several studies have focused on the structural and conformational characterization of azabicyclo[3.2.1]octane derivatives. For example, the crystal structure of certain derivatives has been determined, revealing insights into their molecular configurations, hydrogen bonding patterns, and the impact of these structures on their physical and chemical properties. These studies contribute to a deeper understanding of the compound's characteristics, which is crucial for its application in various scientific and medicinal fields (Guo, Zhang, Xia, & Wu, 2015).